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Compound of Interest

Compound Name: Red 5

Cat. No.: B1172331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing
process for C.I. Pigment Red 5 (CAS No. 6410-41-9; C.I. No. 12490). This document details
the chemical properties, a step-by-step synthesis protocol, and the industrial manufacturing
workflow for this bluish-red monoazo pigment.

Introduction to Pigment Red 5

Pigment Red 5, also known as Naphthol Carmine FB, is a synthetic organic pigment valued for
its vibrant bluish-red shade and good lightfastness.[1] Its chemical structure, N-(5-chloro-2,4-
dimethoxyphenyl)-4-[[5-(diethylsulfamoyl)-2-methoxyphenyl]diazenyl]-3-hydroxynaphthalene-2-
carboxamide, places it in the category of naphthol azo pigments.[2] These pigments are
characterized by the presence of an azo group (-N=N-) linking aromatic structures, one of
which is a naphthol derivative. Pigment Red 5 is insoluble in water and finds applications in
various industries, including cosmetics, inks, and coatings.[3][4]

Physicochemical and Quantitative Data

A summary of the key physicochemical properties of Pigment Red 5 is presented in the table
below. This data is essential for understanding the pigment's behavior in various formulations
and applications.
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Property Value Reference
C.l. Name Pigment Red 5 [5]
C.l. Number 12490 [5]
CAS Number 6410-41-9 [5]
Molecular Formula C30H31CIN4O7S [2]
Molecular Weight 627.11 g/mol [5]
Appearance Bluish-red powder [4]
Density ~1.7 g/cm3 [5]
Oil Absorption ~40 ml/100g [5]
Heat Resistance 140 °C [5]

Light Fastness

7 (on a scale of 1 to 8)

[5]

Water Resistance

5 (on a scale of 1 to 5)

[5]

Synthesis of Pigment Red 5

The synthesis of Pigment Red 5 is a classic example of an azo coupling reaction, which

involves two primary stages: the diazotization of an aromatic amine and the subsequent

coupling of the resulting diazonium salt with a coupling component.

Chemical Reaction Pathway

The overall synthesis reaction is as follows:

Diazo Component Precursor: 3-Amino-N,N-diethyl-4-methoxybenzenesulfonamide Coupling

Component: N-(5-chloro-2,4-dimethoxyphenyl)-3-hydroxy-2-naphthalenecarboxamide

The synthesis proceeds in two main steps:

» Diazotization: The primary aromatic amine, 3-Amino-N,N-diethyl-4-

methoxybenzenesulfonamide, is converted into a diazonium salt using nitrous acid (HNO2),

which is typically generated in situ from sodium nitrite and a strong acid (e.g., hydrochloric
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acid). This reaction is carried out at low temperatures (0-5 °C) to ensure the stability of the
diazonium salt.

e Azo Coupling: The diazonium salt is then reacted with the coupling component, N-(5-chloro-
2,4-dimethoxyphenyl)-3-hydroxy-2-naphthalenecarboxamide, which is typically dissolved in
an alkaline solution. The electrophilic diazonium ion attacks the electron-rich coupling
component to form the stable azo pigment, Pigment Red 5.

Diazo Component Preparation

NaNO2, HCI (aq)
3-Amino-N,N-diethyl-4- 0-5°C - R
methoxybenzenesulfonamide P Diazonium Salt Azo F’“‘p'%lg Reaction
| PigmentRed5
Coupling Component Preparation (Crude)
N-(5-chloro-2,4-dimethoxyphenyl)-3- NaOH (aq) Alkaline Solution of
hydroxy-2-naphthalenecarboxamide "| Coupling Component

Click to download full resolution via product page

Caption: Synthesis pathway of Pigment Red 5.

Experimental Protocol

The following is a representative laboratory-scale protocol for the synthesis of Pigment Red 5.

Materials:

3-Amino-N,N-diethyl-4-methoxybenzenesulfonamide

N-(5-chloro-2,4-dimethoxyphenyl)-3-hydroxy-2-naphthalenecarboxamide

Sodium Nitrite (NaNO2)

Concentrated Hydrochloric Acid (HCI)
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e Sodium Hydroxide (NaOH)
 Distilled Water

e Ice

Procedure:

Part 1: Diazotization

e In a beaker, prepare a solution of 3-Amino-N,N-diethyl-4-methoxybenzenesulfonamide in
dilute hydrochloric acid.

e Cool the solution to 0-5 °C in an ice bath with constant stirring.

e Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the amine solution.
Maintain the temperature below 5 °C throughout the addition.

 Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the
diazonium salt. The resulting solution should be kept cold for the next step.

Part 2: Azo Coupling

 In a separate beaker, dissolve N-(5-chloro-2,4-dimethoxyphenyl)-3-hydroxy-2-
naphthalenecarboxamide in an agueous solution of sodium hydroxide.

e Cool this alkaline solution to 5-10 °C in an ice bath.

» Slowly add the cold diazonium salt solution from Part 1 to the alkaline coupling component
solution with vigorous stirring.

o Acolored precipitate of Pigment Red 5 will form immediately.

o Continue stirring the reaction mixture for 1-2 hours to ensure the completion of the coupling
reaction. The pH of the mixture should be maintained in the alkaline range.

Part 3: Isolation and Purification
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« Filter the precipitated pigment using a Buchner funnel.

e Wash the filter cake thoroughly with distilled water until the filtrate is neutral to remove any
unreacted starting materials and salts.

e Dry the pigment in an oven at a temperature below 100 °C to avoid thermal degradation.

e The dried pigment can be further purified by recrystallization from a suitable organic solvent
if higher purity is required.

Industrial Manufacturing Process

The industrial-scale manufacturing of Pigment Red 5 follows the same fundamental chemical
principles as the laboratory synthesis but involves larger equipment and more stringent process
control to ensure consistent quality and yield.
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Caption: Industrial manufacturing workflow for Pigment Red 5.

Key Stages in Manufacturing:
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e Synthesis: The diazotization and coupling reactions are carried out in large, jacketed
reactors that allow for precise temperature control. The addition of reactants is carefully
controlled to manage the exothermic nature of the reactions and to ensure optimal particle
size and crystal form of the pigment.

« Filtration and Washing: The pigment slurry from the reactor is transferred to a filter press to
separate the solid pigment from the liquid reaction medium. The filter cake is then washed
extensively with water to remove soluble impurities.

e Drying: The washed pigment is dried in industrial dryers, such as spray dryers or tray dryers,
to remove water content. The drying conditions are optimized to prevent pigment
agglomeration and degradation.

e Grinding and Milling: The dried pigment is then subjected to grinding or milling processes to
achieve the desired particle size distribution, which is crucial for its coloristic and application
properties.

e Quality Control: Throughout the manufacturing process, samples are taken for quality control
analysis. This includes testing for color strength, shade, particle size, and purity to ensure
the final product meets specifications.

o Packaging: The final pigment powder is packaged in bags or drums for shipment to
customers.

Conclusion

The synthesis and manufacturing of Pigment Red 5 is a well-established process based on the
principles of azo chemistry. Careful control of reaction conditions during diazotization and
coupling, followed by standardized finishing steps, is crucial for producing a high-quality
pigment with consistent properties. This technical guide provides a foundational understanding
of the processes involved, which can be adapted and optimized for specific research and
development or industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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